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Compound of Interest

Compound Name: Trametol

Cat. No.: B1247157 Get Quote

Disclaimer: The following information is intended for researchers, scientists, and drug

development professionals. "Trametol" is likely a misspelling of "Tramadol," and the following

procedures are for Tramadol Hydrochloride. Always consult your institution's Environmental

Health and Safety (EHS) department for specific guidance and to ensure compliance with local,

state, and federal regulations.

Tramadol is an opioid pain medication that is classified as a controlled substance in many

regions.[1] It is crucial to handle and dispose of this compound properly to prevent

environmental contamination and potential for misuse. The primary active ingredient in many

formulations is Tramadol Hydrochloride.

Hazard and Safety Information
Tramadol Hydrochloride is toxic if swallowed or in contact with skin and is also toxic to aquatic

life with long-lasting effects.[2][3] When handling Tramadol, appropriate personal protective

equipment (PPE), such as gloves and safety glasses, should be worn.[4] Work should be

conducted in a well-ventilated area or under a fume hood to avoid inhalation of any dust.[3]

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for Tramadol Hydrochloride.
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Property Value Reference

CAS Number 36282-47-0 --INVALID-LINK--[2][4]

Molecular Formula C₁₆H₂₅NO₂·HCl --INVALID-LINK--[5]

Molecular Weight 299.48 g/mol --INVALID-LINK--[5]

Appearance
White to pale yellow, odorless

crystalline powder
--INVALID-LINK--[4][5]

Melting Point 178-184 °C (352-363 °F) --INVALID-LINK--[5]

Acute Toxicity (Oral)
Category 3, Toxic if swallowed

(H301)
--INVALID-LINK--[3]

Aquatic Hazard

Chronic Category 2, Toxic to

aquatic life with long lasting

effects (H411)

--INVALID-LINK--[2]

Step-by-Step Disposal Protocols
The preferred method for disposing of Tramadol is through a licensed chemical waste disposal

company or an authorized take-back program.[4] If these options are not available, the

following steps for in-lab disposal of small quantities can be considered, but only if permitted by

your institution and local regulations.

Protocol 1: Disposal via Licensed Waste Management (Preferred Method)

Segregation and Storage:

Store unwanted Tramadol in its original container or a clearly labeled, sealed, and

compatible waste container.

Store the container in a secure, locked location accessible only to authorized personnel.[3]

[5]

Do not mix Tramadol with other waste streams unless specifically instructed to do so by

your EHS department.
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Documentation:

Maintain a log of all controlled substances designated for disposal, including the name,

quantity, and date.

Arranging for Pickup:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup.

Ensure all necessary paperwork is completed as required by the contractor and regulatory

agencies.

Protocol 2: On-Site Disposal (Use only when a take-back program is unavailable)

This method aims to render the drug non-retrievable and should only be used as a last resort.

The U.S. Drug Enforcement Administration (DEA) and the Food and Drug Administration (FDA)

provide guidance on this process.[6][7]

Deactivation:

Remove the Tramadol from its original packaging. Do not crush tablets or capsules to

avoid generating dust.[8]

Mix the Tramadol with an undesirable, non-toxic substance to discourage consumption.

Examples include used coffee grounds, cat litter, or dirt.[7][8][9] This makes the drug less

appealing to children and pets and unrecognizable to individuals who might go through the

trash.[7]

Containment:

Place the mixture into a sealable container, such as a plastic bag or an empty tub, to

prevent leakage.[8][9]

Final Disposal:

Place the sealed container in the regular laboratory or municipal trash.
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Before disposing of the original empty prescription bottle, remove or obscure all personal

and identifying information from the label to protect privacy.[10]

Important Note on Flushing: Do not flush Tramadol down the toilet or drain unless specifically

instructed to do so by the manufacturer's instructions or the FDA's flush list.[9] Flushing can

lead to contamination of water supplies as wastewater treatment plants are often not equipped

to remove such chemicals.[9] Tramadol is not currently on the FDA's flush list.[7][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Tramadol.
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Start: Unused Tramadol for Disposal

Is an authorized take-back program
 or licensed waste handler available?

YES: Use take-back program
 or licensed waste handler.

Yes

NO: Follow on-site disposal protocol.

No

End: Compliant Disposal 1. Mix Tramadol with an
 undesirable substance (e.g., coffee grounds).

2. Place mixture in a
 sealed container.

3. Dispose of sealed container
 in municipal trash.

4. Obscure personal info on
 original packaging and discard.

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for Tramadol disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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